Cas no 27052-12-6 (2-(4-Methoxy-phenylamino)-thiazol-4-one)

• Product Name: 2-(4-Methoxy-phenylamino)-thiazol-4-one
• CAS No: 27052-12-6
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 289844
• PubChem ID: 135411286
• Update Time: 2025-04-19

2-(4-Methoxy-phenylamino)-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-phenylamino)-thiazol-4-one
• 2-(4-methoxyanilino)-1,3-thiazol-4-one
• (2Z)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one
• 2-(2-OXO-BENZOOXAZOL-3-YL)-PROPIONIC ACID
• 2-(4-methoxy-anilino)-thiazol-4-one
• 2-(p-Methoxyphenyl)iminothiazolidin-4-on
• 2(p-methoxyphenylimino)4-thiazolidinon
• 2-[(4-methoxyphenyl)azamethylene]-1,3-thiazolidin-4-one
• DTXSID50362084
• CBMicro_029060
• 2-((4-Methoxyphenyl)amino)thiazol-4(5H)-one
• SDCCGMLS-0064856.P001
• AKOS000313051
• AKOS000115145
• AKOS000621128
• 2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• Z56828407
• 2-p-methoxyphenylimino-4-thiazolidinone
• AKOS030246240
• EN300-01405
• CS-0349240
• 2-[(4-METHOXYPHENYL)IMINO]-1,3-THIAZOLAN-4-ONE
• 66625-28-3
• BIM-0028936.P001
• 27052-12-6
• 2-[(4-methoxyphenyl)amino]-4,5-dihydro-1,3-thiazol-4-one

• MDL： MFCD01364753
• Inchi： 1S/C10H10N2O2S/c1-14-8-4-2-7(3-5-8)11-10-12-9(13)6-15-10/h2-5H,6H2,1H3,(H,11,12,13)
• InChI Key： CADDZOBCSQHROY-UHFFFAOYSA-N
• SMILES： S1/C(=N/C2C=CC(=CC=2)OC)/NC(C1)=O

Computed Properties

• Exact Mass: 222.04600
• Monoisotopic Mass: 222.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 361.2°Cat760mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.648
• PSA: 75.99000
• LogP: 1.24510